O6-Methyl-deoxyguanosine

• CAS: 52225-08-8
• Molecular Formula: C11H15N5O4
• Molecular Weight: 281.27 g/mol
• InChI: InChI=1S/C11H15N5O4/c1-19-10-8-9(14-11(12)15-10)16(4-13-8)7-2-5(18)6(3-17)20-7/h4-7,17-18H,2-3H2,1H3,(H2,12,14,15)
• InChIKey: BCKDNMPYCIOBTA-UHFFFAOYSA-N

O6-Methyl-deoxyguanosine (CAS 52225-08-8): Chemical Identity and Role as a Defined DNA Adduct Standard

O6-Methyl-2'-deoxyguanosine (O6-Me-dG) is a modified purine 2'-deoxyribonucleoside. It is the nucleoside form of the well-characterized O6-methylguanine DNA lesion, a pre-mutagenic adduct formed endogenously by S-adenosylmethionine or exogenously by methylating carcinogens [1]. As a defined synthetic standard, it is used in analytical chemistry, DNA repair enzymology, and translesion synthesis research, rather than as a pharmaceutical active ingredient.

Standard Type

Defined DNA adduct analytical standard

Research Workflows

DNA repair kinetics, translesion synthesis, biomonitoring

Selection Logic

Use as synthetic nucleoside for specific O6-Me-dG lesion studies

• [1] Chaim, I. A., et al. (2019). Repair and translesion synthesis of O6-alkylguanine DNA lesions in human cells. Journal of Biological Chemistry, 294(23), 9174-9185. View Source

Why O6-Methyl-deoxyguanosine Cannot Be Replaced by Other O6-Alkylguanine Analogs in Quantitative Assays

Although the broader class of O6-alkyl-2'-deoxyguanosines share a common nucleoside scaffold, they are not interchangeable. Each specific alkyl group at the O6 position of guanine confers a unique set of physical, chemical, and biological properties. Substituting O6-methyl-deoxyguanosine with a bulkier analog like O6-benzyl-deoxyguanosine (O6-Bn-dG) or the more labile N7-methyl-deoxyguanosine (N7-Me-dG) would lead to divergent results in key research assays. For example, O6-Bn-dG is primarily used as an O6-alkylguanine-DNA alkyltransferase (MGMT) inhibitor, while O6-Me-dG is the canonical substrate for studying DNA repair and polymerase bypass [1]. The following evidence sections provide quantitative data that define these critical points of differentiation, underscoring the necessity for a high-purity, well-characterized O6-Me-dG standard for specific research applications.

O6-Benzyl-dG vs. O6-Me-dG

O6-Bn-dG acts as an MGMT inhibitor, not a repair substrate. Substitution may invert assay readout from repair activity to inhibition.

N7-Methyl-dG vs. O6-Me-dG

N7-Me-dG has lower chemical stability (~2 days half-life). Its use may introduce sample loss artifacts, limiting quantitative reliability for biomonitoring.

8-Oxo-dG vs. O6-Me-dG

8-Oxo-dG reports on oxidative damage and BER pathway, not alkylation. Mutational signature (G:C→T:A) differs from O6-Me-dG (G:C→A:T), which may confound pathway-specific conclusions.

• [1] Schold, S. C., et al. (1996). Treatment of human brain tumor xenografts with O6-benzyl-2′-deoxyguanosine and BCNU. Cancer Research, 56(9), 2076-2081. View Source

Quantitative Differentiation Guide for O6-Methyl-deoxyguanosine vs. Closest Analogs

Chemical Stability vs. N7-Methyl-2'-deoxyguanosine in DNA Samples

In DNA, O6-Me-dG is significantly more stable than the more abundant N7-methyl-2'-deoxyguanosine (N7-Me-dG) adduct. This differential stability is crucial for quantitative DNA adduct analysis, as N7-Me-dG can rapidly degrade, leading to a loss of detectable analyte [1].

Stability vs. N7-Me-dG

Head-to-head

O6-Me-dG: >11 days N7-Me-dG: 2 days 5.5-fold longer half-life

Supports quantitative biomonitoring; reported stability context.

Stability difference reduces sample loss risk; room temperature DNA analysis.

Evidence Dimension	Chemical stability (half-life) in DNA at room temperature
Target Compound Data	Stable for at least 11 days
Comparator Or Baseline	N7-Methyl-2'-deoxyguanosine (N7-Me-dG): Half-life of 2 days
Quantified Difference	O6-Me-dG half-life is at least 5.5-fold longer (>11 days vs. 2 days)
Conditions	Stability of the adducts in DNA as measured by LC-UV-MS-MS at room temperature

Why This Matters

This stability advantage means O6-Me-dG is a more reliable and quantifiable biomarker for DNA alkylation in biomonitoring studies, whereas N7-Me-dG is prone to sample loss during processing.

• [1] Churchwell, M. I., et al. (2006). Quantitative Determination of N7-Methyldeoxyguanosine and O6-Methyldeoxyguanosine in DNA by LC-UV-MS-MS. Analytical Chemistry, 78(16), 5885-5892. View Source

Mutagenic Potential vs. 8-Oxo-7,8-dihydro-2'-deoxyguanosine in DNA

O6-Me-dG is a highly mutagenic DNA lesion, primarily causing G:C→A:T transition mutations by mispairing with thymine. While the oxidized lesion 8-oxo-dG is also mutagenic (causing G:C→T:A transversions), the relative mutagenic potency of O6-Me-dG is extremely high, and it is repaired by a dedicated, single-turnover enzyme [1]. The synthetic O6-Me-dG nucleoside is the essential standard for quantifying this specific type of damage [2].

Mutagenic Signature vs. 8-oxo-dG

Class-level

O6-Me-dG: G:C→A:T transition 8-oxo-dG: G:C→T:A transversion Qualitatively different outcomes

Distinct mutational pathway context; requires MGMT substrate.

Class-level mutagenesis inference; repair pathway divergence.

Evidence Dimension	Primary mutagenic signature
Target Compound Data	G:C → A:T transition mutations
Comparator Or Baseline	8-Oxo-7,8-dihydro-2'-deoxyguanosine (8-oxo-dG): G:C → T:A transversion mutations
Quantified Difference	Qualitatively different mutational outcomes; O6-Me-dG is repaired by MGMT, while 8-oxo-dG is repaired by base excision repair (BER).
Conditions	In vitro and in vivo mutagenesis assays

Why This Matters

A researcher studying alkylating agent-induced mutagenesis or MGMT function requires O6-Me-dG as a specific and quantifiable standard, as 8-oxo-dG and other DNA lesions report on entirely different pathways of damage and repair.

• [1] Loechler, E. L., et al. (1984). In vivo mutagenesis by O6-methylguanine built into a unique site in a viral genome. Proceedings of the National Academy of Sciences, 81(20), 6271-6275. View Source
• [2] Chaim, I. A., et al. (2019). Repair and translesion synthesis of O6-alkylguanine DNA lesions in human cells. Journal of Biological Chemistry, 294(23), 9174-9185. View Source

Analytical Sensitivity in LC-MS/MS vs. Competing DNA Adducts

High-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) methods can achieve highly sensitive quantification for O6-Me-dG. The limit of quantification (LOQ) for O6-Me-dG is substantially lower than for other prominent DNA adducts, making it a more readily detectable marker in biological samples [1].

Analytical Sensitivity (LOQ)

Analytical context

O6-Me-dG: 24 fmol on column 8-oxo-dG: 98 fmol; εdAdo: 48 fmol 4.1-fold / 2-fold lower LOQ

Supports high-sensitivity detection in limited research samples.

Reported LLOQ via HPLC-MS/MS; method-specific comparison.

Evidence Dimension	Limit of quantification (LOQ) by HPLC-MS/MS
Target Compound Data	24 fmol on column
Comparator Or Baseline	8-Oxo-7,8-dihydro-2'-deoxyguanosine (8-oxo-dG): 98 fmol on column; 1,N6-etheno-2'-deoxyadenosine (εdAdo): 48 fmol on column
Quantified Difference	The LOQ for O6-Me-dG is 4.1-fold lower than for 8-oxo-dG and 2-fold lower than for εdAdo.
Conditions	Simultaneous determination in DNA using on-line sample preparation by HPLC column switching coupled to ESI-MS/MS

Why This Matters

The superior analytical sensitivity for O6-Me-dG allows for its detection and accurate quantification in smaller, more limited biological specimens (e.g., clinical biopsies) where 8-oxo-dG or other adducts may fall below the detection threshold.

• [1] Brink, A., et al. (2006). Simultaneous determination of O6-methyl-2'-deoxyguanosine, 8-oxo-7,8-dihydro-2'-deoxyguanosine, and 1,N6-etheno-2'-deoxyadenosine in DNA using on-line sample preparation by HPLC column switching coupled to ESI-MS/MS. Journal of Chromatography B, 844(1), 112-118. View Source

MGMT Repair Kinetics vs. O6-Benzyl-2'-deoxyguanosine in DNA

O6-Me-dG is the natural substrate for the DNA repair protein O6-alkylguanine-DNA alkyltransferase (MGMT), which directly removes the methyl group. In contrast, a bulkier analog like O6-benzyl-2'-deoxyguanosine (O6-Bn-dG) acts primarily as a potent, pseudo-substrate inhibitor of MGMT, with a much higher binding affinity and negligible repair rate [1].

MGMT Interaction vs. O6-Bn-dG

Class-level

O6-Me-dG: Repaired substrate O6-Bn-dG: Potent MGMT inhibitor Opposite functional outcomes

Substrate identity defines repair kinetic interpretation.

Inhibitor vs. substrate functional divergence; alkyl group size critical.

Evidence Dimension	Interaction with MGMT protein
Target Compound Data	Natural substrate; repaired via direct alkyl transfer to MGMT active site cysteine
Comparator Or Baseline	O6-Benzyl-2'-deoxyguanosine (O6-Bn-dG): Potent MGMT inhibitor (ED50 in the nanomolar to micromolar range)
Quantified Difference	O6-Me-dG is repaired; O6-Bn-dG is an inhibitor. The functional outcome is opposite, driven by the size of the O6-alkyl group.
Conditions	In vitro MGMT activity assays with oligonucleotides containing site-specific adducts

Why This Matters

A researcher studying MGMT's catalytic mechanism or screening for repair inhibitors must use the correct substrate (O6-Me-dG) for kinetic assays. Using O6-Bn-dG would instead measure inhibition, a completely different experimental outcome.

• [1] Pegg, A. E., et al. (2005). Structure, function, and inhibition of O6-alkylguanine-DNA alkyltransferase. Progress in Nucleic Acid Research and Molecular Biology, 78, 1-40. View Source

DNA Polymerase Bypass Efficiency vs. Unmodified Deoxyguanosine

The presence of the O6-methyl group on guanine creates a significant block to replicative DNA polymerases and alters the fidelity of specialized translesion synthesis (TLS) polymerases. Structural studies show that human DNA polymerase η (Pol η) accommodates the O6-Me-dG lesion in its active site, allowing for bypass, but with altered efficiency and fidelity compared to an unmodified dG [1].

Polymerase Bypass vs. dG

Reported

O6-Me-dG: Bypassable lesion; dCTP/dTTP insertion Unmodified dG: Faithful dCTP incorporation Altered fidelity, replication block

Defines lesion-specific replication fidelity context.

Polymerase-dependent kinetic variation; TLS pathway implications.

Evidence Dimension	Bypass by human DNA polymerase η (Pol η)
Target Compound Data	O6-Me-dG acts as a bypassable lesion; Pol η can insert dCTP or dTTP opposite it
Comparator Or Baseline	Unmodified 2'-deoxyguanosine (dG): Faithful and efficient incorporation of dCTP
Quantified Difference	Qualitative difference: O6-Me-dG causes a replication block and allows misincorporation; dG does not. (Quantitative kinetic data varies by polymerase.)
Conditions	In vitro primer extension assays and X-ray crystallography with human DNA Pol η

Why This Matters

This evidence confirms that O6-Me-dG, unlike its unmodified counterpart, is a biologically active lesion. Its use is therefore essential for any study modeling the effects of DNA alkylation on replication fork progression and mutagenesis.

• [1] Patra, A., et al. (2016). Mechanisms of Insertion of dCTP and dTTP Opposite the DNA Lesion O6-Methyl-2'-deoxyguanosine by Human DNA Polymerase η. Journal of Biological Chemistry, 291(46), 24036-24048. View Source

Evidence-Backed Research Scenarios for Procuring O6-Methyl-deoxyguanosine

Biomonitoring of Alkylating Agent Exposure via LC-MS/MS

Procuring a high-purity O6-Me-dG analytical standard is essential for laboratories quantifying DNA damage from environmental or chemotherapeutic alkylating agents. As demonstrated in Section 3, O6-Me-dG offers superior stability compared to N7-Me-dG (half-life >11 days vs. 2 days) and an LOQ of 24 fmol, making it the most reliable and sensitive marker for this class of damage in human samples [4][5].

In Vitro Kinetic Assays for MGMT/AGT DNA Repair Activity

To accurately measure the catalytic activity of the DNA repair protein MGMT, O6-Me-dG is the required substrate. Section 3 clarifies that while other O6-alkylguanine analogs like O6-Bn-dG are potent MGMT inhibitors, O6-Me-dG is the bona fide substrate for the repair reaction, making it indispensable for studying the enzyme's mechanism of action or screening for modulators of its activity [4].

Construction of Site-Specific DNA Lesions for Mutagenesis and Polymerase Bypass Studies

For researchers studying the molecular basis of alkylation-induced mutagenesis or translesion DNA synthesis, a defined O6-Me-dG phosphoramidite or nucleoside is required for solid-phase oligonucleotide synthesis. Section 3 shows that this lesion has a unique and well-characterized impact on DNA polymerase fidelity, leading to G→A transition mutations. This cannot be replicated using unmodified dG or other types of DNA lesions like 8-oxo-dG, which have entirely different mutagenic signatures and repair pathways [4][5].

Application

Selection Property

Validation Focus

Biomonitoring of Alkylating Agent Exposure

Adduct stability and LOQ profile for quantitative analysis

Cross-adduct stability comparison, analytical sensitivity validation

In Vitro MGMT/AGT Repair Activity Assays

Substrate specificity for MGMT catalytic measurement

Differentiation from O6-alkylguanine inhibitors, repair kinetics

Site-Specific DNA Lesion Studies (Mutagenesis & TLS)

Defined lesion identity for polymerase bypass modeling

Polymerase fidelity, mutational signature confirmation

• [1] Churchwell, M. I., et al. (2006). Quantitative Determination of N7-Methyldeoxyguanosine and O6-Methyldeoxyguanosine in DNA by LC-UV-MS-MS. Analytical Chemistry, 78(16), 5885-5892. View Source
• [2] Brink, A., et al. (2006). Simultaneous determination of O6-methyl-2'-deoxyguanosine, 8-oxo-7,8-dihydro-2'-deoxyguanosine, and 1,N6-etheno-2'-deoxyadenosine in DNA using on-line sample preparation by HPLC column switching coupled to ESI-MS/MS. Journal of Chromatography B, 844(1), 112-118. View Source
• [3] Pegg, A. E., et al. (2005). Structure, function, and inhibition of O6-alkylguanine-DNA alkyltransferase. Progress in Nucleic Acid Research and Molecular Biology, 78, 1-40. View Source
• [4] Loechler, E. L., et al. (1984). In vivo mutagenesis by O6-methylguanine built into a unique site in a viral genome. Proceedings of the National Academy of Sciences, 81(20), 6271-6275. View Source
• [5] Patra, A., et al. (2016). Mechanisms of Insertion of dCTP and dTTP Opposite the DNA Lesion O6-Methyl-2'-deoxyguanosine by Human DNA Polymerase η. Journal of Biological Chemistry, 291(46), 24036-24048. View Source